Cas no 477853-56-8 (1-(4-Chlorobenzyl)oxy-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinecarbonitrile)
1-(4-Chlorobenzyl)oxy-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinecarbonitrile Chemical and Physical Properties
Names and Identifiers
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- 1-(4-Chlorobenzyl)oxy-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinecarbonitrile
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- MDL: MFCD00172912
1-(4-Chlorobenzyl)oxy-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinecarbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB298882-500 mg |
1-[(4-Chlorobenzyl)oxy]-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinecarbonitrile, 90%; . |
477853-56-8 | 90% | 500 mg |
€678.60 | 2023-07-20 | |
| abcr | AB298882-1 g |
1-[(4-Chlorobenzyl)oxy]-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinecarbonitrile, 90%; . |
477853-56-8 | 90% | 1 g |
€1,312.80 | 2023-07-20 | |
| Matrix Scientific | 169979-1mg |
1-[(4-Chlorobenzyl)oxy]-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinecarbonitrile |
477853-56-8 | 1mg |
$90.00 | 2023-09-06 | ||
| Matrix Scientific | 169979-5mg |
1-[(4-Chlorobenzyl)oxy]-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinecarbonitrile |
477853-56-8 | 5mg |
$105.00 | 2023-09-06 | ||
| Matrix Scientific | 169979-10mg |
1-[(4-Chlorobenzyl)oxy]-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinecarbonitrile |
477853-56-8 | 10mg |
$146.00 | 2023-09-06 | ||
| TRC | C173580-0.5mg |
1-[(4-Chlorobenzyl)oxy]-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinecarbonitrile |
477853-56-8 | 0.5mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C173580-1mg |
1-[(4-Chlorobenzyl)oxy]-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinecarbonitrile |
477853-56-8 | 1mg |
$ 80.00 | 2022-06-06 | ||
| TRC | C173580-2.5mg |
1-[(4-Chlorobenzyl)oxy]-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinecarbonitrile |
477853-56-8 | 2.5mg |
$ 155.00 | 2022-06-06 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00854628-1g |
1-[(4-Chlorophenyl)methoxy]-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile |
477853-56-8 | 90% | 1g |
¥4193.0 | 2024-04-18 | |
| Key Organics Ltd | 11E-947-1MG |
1-[(4-chlorobenzyl)oxy]-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinecarbonitrile |
477853-56-8 | >90% | 1mg |
£37.00 | 2025-02-09 |
1-(4-Chlorobenzyl)oxy-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinecarbonitrile Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
Additional information on 1-(4-Chlorobenzyl)oxy-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinecarbonitrile
Comprehensive Overview of 1-(4-Chlorobenzyl)oxy-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinecarbonitrile (CAS No. 477853-56-8)
The compound 1-(4-Chlorobenzyl)oxy-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinecarbonitrile, identified by its CAS No. 477853-56-8, is a specialized chemical entity with significant relevance in pharmaceutical and agrochemical research. This pyrimidine derivative is characterized by its unique structural framework, which includes a chlorobenzyl ether linkage and a cyano group at the 5-position. Its molecular architecture makes it a subject of interest for researchers exploring novel bioactive molecules.
In recent years, the demand for pyrimidine-based compounds has surged due to their versatile applications in drug discovery and material science. The 1-(4-Chlorobenzyl)oxy-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinecarbonitrile is no exception, as it has been investigated for its potential role in modulating enzymatic activity and serving as a building block for more complex molecules. Its CAS No. 477853-56-8 is frequently searched in academic databases, reflecting its growing importance in synthetic chemistry.
One of the key features of this compound is its dioxo-tetrahydro-pyrimidine core, which is a common motif in many biologically active agents. Researchers have explored its utility in designing inhibitors for specific protein targets, particularly in the context of anti-inflammatory and antiviral therapies. The presence of the 4-chlorobenzyl group further enhances its lipophilicity, potentially improving membrane permeability—a critical factor in drug development.
The synthesis of 1-(4-Chlorobenzyl)oxy-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinecarbonitrile typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity and structural verification. These methods align with the current trends in green chemistry, where efficiency and minimal environmental impact are prioritized.
From an industrial perspective, this compound is often discussed in forums focusing on custom synthesis and contract research organizations (CROs). Its CAS No. 477853-56-8 is a frequent query among procurement specialists seeking reliable suppliers. The compound’s stability under standard storage conditions makes it a practical choice for laboratories and pilot-scale production.
In the realm of computational chemistry, 1-(4-Chlorobenzyl)oxy-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinecarbonitrile has been modeled to predict its interaction with biological targets. Such studies are part of the broader shift toward AI-driven drug discovery, where in silico methods accelerate the identification of promising candidates. This aligns with the increasing popularity of machine learning in chemical research.
Safety and handling protocols for this compound are well-documented, emphasizing the use of standard laboratory precautions. While it is not classified as hazardous under typical conditions, proper personal protective equipment (PPE) is recommended during handling. This reflects the broader industry focus on occupational health and safety standards.
In summary, 1-(4-Chlorobenzyl)oxy-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinecarbonitrile (CAS No. 477853-56-8) represents a valuable tool for researchers exploring the frontiers of medicinal and agrochemical science. Its structural uniqueness and potential applications ensure its continued relevance in both academic and industrial settings.
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